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Compound of Interest

Compound Name: 1-Iodo-1-octyne

CAS No.: 81438-46-2

Cat. No.: B8640996

Get Quote

This document provides a comprehensive technical guide to the safe handling, storage, and

emergency procedures for 1-Iodo-1-octyne, tailored for researchers, scientists, and

professionals in drug development. Moving beyond a standard Safety Data Sheet (SDS), this

guide synthesizes critical safety data with practical, field-proven insights, emphasizing the

causality behind recommended protocols to ensure a self-validating system of laboratory

safety.

Core Hazard Profile & Physicochemical Rationale
1-Iodo-1-octyne is a halogenated alkyne, a class of compounds valuable in synthetic

chemistry but possessing inherent hazards that demand rigorous safety protocols. Its risk

profile is a direct consequence of its molecular structure and physical properties.

The primary hazards associated with 1-Iodo-1-octyne are significant irritation to the skin, eyes,

and respiratory tract.[1][2] This is classified under the Globally Harmonized System (GHS) as

Skin Irritation Category 2, Serious Eye Irritation Category 2, and Specific Target Organ Toxicity

(Single Exposure) Category 3, targeting the respiratory system.[1] The signal word for this

chemical is "Warning".[3]
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Understanding the "why" behind these hazards is paramount. The iodine atom, being a good

leaving group, and the electron-rich carbon-carbon triple bond contribute to the compound's

reactivity. Upon contact with moist tissues like skin, eyes, or the respiratory tract, it can likely

hydrolyze or react in a manner that causes significant irritation.

Table 1: Key Physicochemical and Hazard Data

Property Value Implication for Safety

Molecular Formula C₈H₁₃I N/A

Molecular Weight 236.09 g/mol N/A

Appearance
Clear, colorless to light yellow

liquid[2]

Visual cue for identification and

potential degradation

(darkening).

Density 1.330 g/cm³[1] Heavier than water.

Vapor Density 8.28 (Air = 1.0)[1]

Vapors are much heavier than

air and can accumulate in low-

lying areas.

Stability
Stable under normal

conditions; light sensitive[1][2]

Requires protection from light

to prevent degradation.[1][2]

The high vapor density is a critical safety consideration.[1] In the event of a spill, vapors will not

readily dissipate and can travel along benchtops or floors to distant ignition sources, creating a

flashback hazard.

GHS Hazard Classification & Required Precautions
The GHS provides a universal framework for understanding chemical hazards. For 1-Iodo-1-
octyne, the classifications dictate specific precautionary measures.

Caption: GHS hazard relationships for 1-Iodo-1-octyne.

Safe Handling and Engineering Controls
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A multi-layered approach to safety, prioritizing engineering controls and supplemented by

personal protective equipment (PPE), is essential.

Engineering Controls
The primary defense against exposure is to handle 1-Iodo-1-octyne within a certified chemical

fume hood.[2] This is non-negotiable. The fume hood provides adequate ventilation to keep

airborne concentrations low and protects the user from inhalation of vapors and splashes.[2] An

eyewash station and a safety shower must be readily accessible in any laboratory where this

chemical is stored or used.[2]

Personal Protective Equipment (PPE)
PPE is the last line of defense. The selection of appropriate PPE must be based on a thorough

risk assessment of the specific procedure being performed.
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Required PPE Ensemble

Gowning Protocol

Splash Goggles or Face Shield
(Meets ANSI Z87.1)

Nitrile or Neoprene Gloves
(Check manufacturer's breakthrough time)

Chemical-Resistant Lab Coat
(Fully buttoned)

Closed-Toed Shoes

1. Don Lab Coat

2. Don Safety Goggles/Face Shield

3. Don Gloves (Inspect first)

4. Verify Fume Hood Operation

Begin Work

Click to download full resolution via product page

Caption: Standard PPE ensemble and gowning workflow.
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Eye/Face Protection: Chemical splash goggles are mandatory. If there is a significant splash

risk, a full-face shield should be worn in addition to goggles.[2]

Skin Protection: Wear suitable protective gloves, such as nitrile or neoprene. Always check

the glove manufacturer's compatibility chart for breakthrough times. A flame-resistant lab

coat should be worn and kept fully buttoned.[2]

Respiratory Protection: If work must be performed outside of a fume hood (a scenario that

should be avoided), a NIOSH-approved respirator with an organic vapor cartridge is

required.

Storage and Stability
Proper storage is crucial to maintain the chemical's integrity and prevent hazardous situations.

Conditions to Avoid: Exposure to light, excess heat, open flames, and sparks must be

avoided.[1][2]

Storage Location: Store in a cool, dry, and well-ventilated area away from incompatible

substances.[2] The container should be kept tightly closed to prevent the escape of vapors.

[1][2]

Incompatible Materials: 1-Iodo-1-octyne is incompatible with strong oxidizing agents and

strong bases.[1][2] Contact with these materials could lead to vigorous, exothermic

reactions.

Emergency Procedures: A Self-Validating System
Rapid and correct response during an emergency is critical. All personnel must be trained on

these procedures before handling the chemical.

First-Aid Measures
The immediate goal of first aid is to decontaminate and seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making

sure to lift the upper and lower eyelids. Remove contact lenses if present and easy to do.[1]

Seek immediate medical attention.[1][2]
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Skin Contact: Immediately wash off with soap and plenty of water while removing all

contaminated clothing and shoes.[1][2] If skin irritation occurs, get medical advice.[1]

Inhalation: Move the person to fresh air and keep them comfortable for breathing.[1] If

breathing is difficult or if the person feels unwell, call a poison center or doctor.[1]

Ingestion: Do NOT induce vomiting. Clean the mouth with water and get immediate medical

attention.[1][2]

Spill Response Protocol
A spill should be treated as a high-hazard event. The response depends on the scale of the

spill.

Small Spill (<100 mL, in Fume Hood)

Large Spill (>100 mL or outside Hood)Spill Occurs Assess Spill Size & Location

Alert others in the immediate area.Small

Evacuate the laboratory immediately.

Large

Absorb with inert material (vermiculite, sand). Collect into a sealed container for hazardous waste. Decontaminate the area.

Alert lab supervisor and EH&S. Close doors and prevent re-entry. Await professional response team.

Click to download full resolution via product page

Caption: Decision workflow for spill response.

Key Spill Response Steps:

Evacuate & Alert: For any large spill, evacuate the area immediately and notify emergency

personnel.[4]

Ventilate: Ensure the area is well-ventilated, but do not do so in a way that spreads the

vapors to other labs.
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Contain: Use an absorbent, inert material like vermiculite or dry sand to contain the spill. Do

not use combustible materials like paper towels.

Neutralize/Collect: Collect the absorbed material using non-sparking tools and place it in a

sealed, properly labeled container for hazardous waste disposal.[4]

Fire-Fighting Measures
Suitable Extinguishing Media: Use carbon dioxide (CO₂), dry chemical powder, or foam.[1]

Unsuitable Media: Do not use a direct water jet, as it may spread the fire.

Specific Hazards: Upon combustion, hazardous decomposition products such as carbon

monoxide, carbon dioxide, and hydrogen iodide can be formed.[1][2] Firefighters must wear

self-contained breathing apparatus (SCBA) and full protective gear.

Disposal Considerations
All waste containing 1-Iodo-1-octyne must be treated as hazardous waste.

Containerization: Collect waste material and contaminated items (gloves, absorbent

materials) in a dedicated, sealed, and clearly labeled hazardous waste container.

Disposal: Dispose of the contents and container in accordance with all local, state, and

federal regulations via an approved waste disposal plant.[1] Do not pour down the drain.

By understanding the chemical principles that drive the hazards of 1-Iodo-1-octyne and by

rigorously adhering to the multi-layered safety protocols outlined in this guide, researchers can

effectively mitigate risks and ensure a safe laboratory environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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